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Compound of Interest

Compound Name: 3-Methoxyphenethylamine

Cat. No.: B363911

The proper disposal of 3-Methoxyphenethylamine (3-MPEA) is critical for ensuring laboratory
safety and environmental protection. As a corrosive and combustible hazardous material, 3-
MPEA requires a systematic approach to waste management, from initial handling to final
disposal. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage 3-MPEA waste in compliance with safety regulations.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) and be aware of the hazards associated with 3-Methoxyphenethylamine. This
substance is classified as corrosive and can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-MPEA
waste.[3] This includes:

o Chemical-resistant gloves
o Splash goggles and a face shield
e Alab coat or chemical-resistant apron

Step-by-Step Disposal Protocol

The disposal of 3-Methoxyphenethylamine must be handled by a licensed hazardous waste
disposal company.[3] Do not dispose of amines in drains or sewers, as they can cause
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significant harm to aquatic life.[3] The following steps outline the proper procedure for
accumulating and preparing 3-MPEA for professional disposal.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the 3-MPEA waste is in pure form, in a solution, or
mixed with other reagents.

e Segregate Amines: It is crucial to keep amine waste separate from other chemical wastes to
prevent hazardous reactions.[3] At a minimum, store amines separately from acids, bases,
oxidizers, cyanides, and halogenated solvents.[4] 3-MPEA is incompatible with strong
oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[5]

Step 2: Containerization and Labeling

» Select a Compatible Container: Use a dedicated, compatible container with a tightly fitting
cap for storing 3-MPEA waste.[3][4] The container must be made of a material that will not
react with the chemical.

o Proper Labeling: Clearly label the waste container with its contents, including the full
chemical name "3-Methoxyphenethylamine" and any other components in the mixture with
their approximate concentrations.[4] The label should also include appropriate hazard
warnings, such as the GHS corrosion pictogram.[1]

Step 3: Storage

o Designated Area: Store the sealed waste container in a designated, cool, and well-ventilated
satellite accumulation area.[3]

e Prevent Spills and Leaks: Ensure containers are kept tightly sealed to prevent the release of
fumes.[3] Utilize secondary containment to capture any potential spills.

e Avoid Incompatibles: Store the container away from direct sunlight, heat sources, and
incompatible substances.[3]

Step 4: Professional Disposal
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o Contact EHS or a Licensed Contractor: Arrange for the collection of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company.[3]

o Record Keeping: Maintain records of waste disposal, including quantities, dates, and
methods, as required by regulations.[3]

Step 5: Empty Container Disposal

» Triple Rinse: Empty containers that held 3-MPEA must be triple-rinsed with a suitable solvent
capable of removing the chemical residue.[6]

o Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous
chemical waste.[6]

» Final Disposal: Once the empty container is properly decontaminated, deface the original
label. Depending on institutional policies, the cleaned container may then be disposed of as
regular waste.[6]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 3-
Methoxyphenethylamine, which are important for its safe handling and storage.
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Property Value Source
Chemical Formula CoH13NO [2]
Molecular Weight 151.21 g/mol [1][2]
Physical State Liquid [5]
Density 1.038 g/mL at 25 °C [1]
Boiling Point 118-119 °C at 6 mmHg [1]
Flash Point > 110 °C (> 230 °F) - closed (5]
cup
Hazard Class Skin Corrosion 1B [1112]

8A - Combustible corrosive
Storage Class Code ) [1]
hazardous materials

Disposal Workflow Diagram

The logical workflow for the proper disposal of 3-Methoxyphenethylamine is illustrated below.
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Caption: Disposal workflow for 3-Methoxyphenethylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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